Cas no 263352-56-3 (1,3-Octadecane-4,5-t2-diol,2-amino-, (2S,3R)- (9CI))

• Product Name: 1,3-Octadecane-4,5-t2-diol,2-amino-, (2S,3R)- (9CI)
• CAS No: 263352-56-3
• MF: C₁₈H₃₉NO₂
• MW: 305.523984670639
• CID: 271012
• PubChem ID: 644242
• Update Time: 2025-04-19

1,3-Octadecane-4,5-t2-diol,2-amino-, (2S,3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Octadecane-4,5-t2-diol,2-amino-, (2S,3R)- (9CI)
• (2S,3R)-2-amino-4,5-ditritiooctadecane-1,3-diol
• 263352-56-3
• 1,3-Octadecane-4,5-t2-diol, 2-amino-, (2S,3R)- (9CI)
• AC1LD8U6
• [4,5-3H2]-1,3-octadecanediol, 2-amino-, (2S,3R)-
• [4,5-3H2]-D-erythro-DHS
• [4,5-3H2]-D-erythro-Dihydrosphingosine
• DTXSID80349343

• Inchi： 1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3/t17-,18+/m0/s1/i14T,15T/t14?,15?,17-,18+
• InChI Key： OTKJDMGTUTTYMP-HFZMNMKESA-N
• SMILES： O[C@@H]([C@H](CO)N)C([3H])C([3H])CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 305.314527986g/mol
• Monoisotopic Mass: 305.314527986g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 66.5Ų